Cas no 338963-09-0 (1-(1-hydroxy-3-phenylpropan-2-yl)-3-(4-methylphenyl)thiourea)
1-(1-hydroxy-3-phenylpropan-2-yl)-3-(4-methylphenyl)thiourea Chemical and Physical Properties
Names and Identifiers
-
- 1-(1-hydroxy-3-phenylpropan-2-yl)-3-(4-methylphenyl)thiourea
-
1-(1-hydroxy-3-phenylpropan-2-yl)-3-(4-methylphenyl)thiourea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00891289-1g |
1-(1-Hydroxy-3-phenylpropan-2-yl)-3-(4-methylphenyl)thiourea |
338963-09-0 | 90% | 1g |
¥4193.0 | 2023-04-07 | |
| Key Organics Ltd | 5N-048-1MG |
N-(1-benzyl-2-hydroxyethyl)-N’-(4-methylphenyl)thiourea |
338963-09-0 | >90% | 1mg |
£37.00 | 2023-09-07 | |
| Key Organics Ltd | 5N-048-5MG |
N-(1-benzyl-2-hydroxyethyl)-N’-(4-methylphenyl)thiourea |
338963-09-0 | >90% | 5mg |
£46.00 | 2023-09-07 | |
| Key Organics Ltd | 5N-048-10MG |
N-(1-benzyl-2-hydroxyethyl)-N’-(4-methylphenyl)thiourea |
338963-09-0 | >90% | 10mg |
£63.00 | 2023-09-07 | |
| Key Organics Ltd | 5N-048-0.5G |
N-(1-benzyl-2-hydroxyethyl)-N’-(4-methylphenyl)thiourea |
338963-09-0 | >90% | 0.5g |
£385.00 | 2023-09-07 | |
| Key Organics Ltd | 5N-048-1G |
N-(1-benzyl-2-hydroxyethyl)-N’-(4-methylphenyl)thiourea |
338963-09-0 | >90% | 1g |
£770.00 | 2023-09-07 | |
| Key Organics Ltd | 5N-048-5G |
N-(1-benzyl-2-hydroxyethyl)-N’-(4-methylphenyl)thiourea |
338963-09-0 | >90% | 5g |
£3080.00 | 2023-09-07 | |
| Key Organics Ltd | 5N-048-10G |
N-(1-benzyl-2-hydroxyethyl)-N’-(4-methylphenyl)thiourea |
338963-09-0 | >90% | 10g |
£5775.00 | 2023-09-07 | |
| A2B Chem LLC | AI74277-1mg |
1-(1-hydroxy-3-phenylpropan-2-yl)-3-(4-methylphenyl)thiourea |
338963-09-0 | >90% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AI74277-5mg |
1-(1-hydroxy-3-phenylpropan-2-yl)-3-(4-methylphenyl)thiourea |
338963-09-0 | >90% | 5mg |
$214.00 | 2024-04-20 |
1-(1-hydroxy-3-phenylpropan-2-yl)-3-(4-methylphenyl)thiourea Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 1-(1-hydroxy-3-phenylpropan-2-yl)-3-(4-methylphenyl)thiourea
Professional Introduction to 1-(1-hydroxy-3-phenylpropan-2-yl)-3-(4-methylphenyl)thiourea (CAS No. 338963-09-0)
1-(1-hydroxy-3-phenylpropan-2-yl)-3-(4-methylphenyl)thiourea, a compound with the CAS number 338963-09-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure of 1-(1-hydroxy-3-phenylpropan-2-yl)-3-(4-methylphenyl)thiourea incorporates a thiourea moiety, which is a well-known pharmacophore in the development of bioactive molecules. The presence of both hydroxyl and methyl substituents enhances its chemical reactivity and biological significance.
The compound's synthesis involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in achieving the desired molecular architecture. These synthetic methodologies not only highlight the compound's complexity but also underscore the expertise required in its preparation.
In recent years, there has been a growing interest in thiourea derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the thiourea group exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The specific arrangement of functional groups in 1-(1-hydroxy-3-phenylpropan-2-yl)-3-(4-methylphenyl)thiourea makes it a promising candidate for further investigation in these areas.
One of the most compelling aspects of this compound is its potential application in drug discovery. Researchers have been exploring its efficacy as an intermediate in the synthesis of novel therapeutic agents. The hydroxyl and phenyl groups contribute to its solubility and bioavailability, making it an attractive scaffold for drug development. Furthermore, the methyl substituent at the para position of the phenyl ring enhances its metabolic stability, which is crucial for pharmaceutical applications.
The latest research in this field has revealed that 1-(1-hydroxy-3-phenylpropan-2-yl)-3-(4-methylphenyl)thiourea can be effectively used in combination with other bioactive molecules to enhance therapeutic outcomes. For instance, studies have shown that its interaction with certain enzymes can lead to synergistic effects, improving treatment efficacy while minimizing side effects. This underscores the importance of interdisciplinary approaches in pharmaceutical research.
The compound's structural features also make it a valuable tool for mechanistic studies. By understanding how it interacts with biological targets, researchers can gain insights into the underlying mechanisms of various diseases. This knowledge is crucial for developing more targeted and effective treatments. Additionally, computational modeling techniques have been employed to predict the binding affinity and metabolic pathways of 1-(1-hydroxy-3-phenylpropan-2-yl)-3-(4-methylphenyl)thiourea, further aiding in its optimization for therapeutic use.
In conclusion, 1-(1-hydroxy-3-phenylpropan-2-yl)-3-(4-methylphenyl)thiourea (CAS No. 338963-09-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural properties and potential applications in drug discovery make it a promising candidate for further research. As our understanding of its biological activities and synthetic methodologies continues to evolve, this compound is poised to play a crucial role in the development of novel therapeutic agents.
338963-09-0 (1-(1-hydroxy-3-phenylpropan-2-yl)-3-(4-methylphenyl)thiourea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)